83-34-1

Skatole

In Stock

• CAS RN:
• 83-34-1

• Formula:
• C9H9N

• InChI:
• InChI=1S/C9H9N/c1-7-6-10-9-5-3-2-4-8(7)9/h2-6,10H,1H3

• InChIKey:
• ZFRKQXVRDFCRJG-UHFFFAOYSA-N

• 3-Methylindole (3-MI), commonly found in wine, dairy products, and other foodstuffs, leads to an unpleasant fecal like odor in pig meat products. It is reported to be produced in the intestines of several species by the microbial degradation of tryptophan.
  Skatole is an indole derivative with a strong fecal odor that occurs naturally in feces formed due to the degradation of tryptophan. It is found in several flowers such as jasmine owing to its flowery smell when present in low concentration. Skatole is also one of the key contributors to the development of boar taint in fat samples.
  3-Methylindole, also known as skatol or 3-mi, belongs to the class of organic compounds known as 3-methylindoles. These are aromatic heterocyclic compounds that contain an indole moiety substituted at the 3-position with a methyl group. 3-Methylindole exists as a solid, slightly soluble (i...

3-methyl-5-phenylimidazo[4,3-b][1,3]thiazole

In Stock

• CAS RN:
• 883-34-1

• Formula:
• C12H10N2S

• 3-methyl-5-phenylimidazo[4,3-b][1,3]thiazole is a useful research compound. Its molecular formula is C12H10N2S and its molecular weight is 214.3. The purity is usually 95%.

Tetrahydrocolumbamine

In Stock

• CAS RN:
• 483-34-1

• Formula:
• C20H23NO4

• InChI:
• InChI=1S/C20H23NO4/c1-23-18-5-4-12-8-16-14-10-17(22)19(24-2)9-13(14)6-7-21(16)11-15(12)20(18)25-3/h4-5,9-10,16,22H,6-8,11H2,1-3H3/t16-/m0/s1

• InChIKey:
• KDFKJOFJHSVROC-INIZCTEOSA-N

• (–)-Isocorypalmine is an isoquinoline alkaloid and a metabolite of L-tetrahydropalmitine (L-THP; ) that has been found in Corydalis and has diverse biological activities. It binds to human dopamine D1-5 receptors with Ki values of 6.2, 41.8, 37.3, 77.4, and 9.5 nM, respectively. (–)-Isocorypalmine inhibits Epstein-Barr virus-early antigen (EBV-EA) activation induced by phorbol 12-myristate 13-acetate (TPA; ) in Raji cells (IC50 = 300 mol ratio/32 pmol TPA), which is predictive for anti-tumor activity. It is cytotoxic to A549, SKOV3, SK-MEL-2, and HCT15 cancer cells (IC50s = 67.32, 47.37, 47.66, and 67.32 μM, respectively). (–)-Isocorypalmine is active against clinical strains of C. albicans, C. glabratas, C. krusei, C. parapsilosis, and C. neoformans (MICs = 40-320 μg/ml).
  (S)-tetrahydrocolumbamine is a berberine alkaloid consisting of columbamine having ...

17-hydroxy-10,13-dimethylspiro[2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-6,1'-cyclopropane]-3-one

• CAS RN:
• 5083-34-1

• Formula:
• C21H30O2

• InChI:
• InChI=1S/C21H30O2/c1-19-7-5-13(22)11-17(19)21(9-10-21)12-14-15-3-4-18(23)20(15,2)8-6-16(14)19/h11,14-16,18,23H,3-10,12H2,1-2H3

• InChIKey:
• IFIMOKPOZBFPSW-UHFFFAOYSA-N

• 17-hydroxy-10,13-dimethylspiro[2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-6,1'-cyclopropane]-3-one, also known as 17-hydroxy-10,13-dimethylspiro[2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-6,1'-cyclopropane]-3-one, is a useful research compound. Its molecular formula is C21H30O2 and its molecular weight is 314.5 g/mol. The purity is usually 95%.

(1R,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-ene

In Stock

• CAS RN:
• 18383-34-1

• Formula:
• C10H16

• InChI:
• InChI=1S/C10H16/c1-9(2)8-4-6-10(9,3)7-5-8/h4,6,8H,5,7H2,1-3H3/t8-,10+/m1/s1

• InChIKey:
• KUKRLSJNTMLPPK-SCZZXKLOSA-N

• (1R,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-ene, also known as (1R,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-ene, is a useful research compound. Its molecular formula is C10H16 and its molecular weight is 136.23 g/mol. The purity is usually 95%.

(S)-(+)-3-Quinuclidinol

In Stock

• CAS RN:
• 34583-34-1

• Formula:
• C7H13NO

• InChI:
• InChI=1S/C7H13NO/c9-7-5-8-3-1-6(7)2-4-8/h6-7,9H,1-5H2/t7-/m1/s1

• InChIKey:
• IVLICPVPXWEGCA-SSDOTTSWSA-N

• (S)-(+)-Quinuclidinol is a precursor in the synthesis of solifenacin. Solifenacin is a competitive antagonist of muscarinic receptors that potently blocks signaling through M1, M2, and M3 (Kis = 25, 125, and 10 nM, respectively). Through this action, solifenacin prevents activation by acetylcholine, resulting in muscle relaxation. Formulations containing solifenacin have been used in the management of overactive bladder, as it reduces the number of micturition, urgency, and incontinence episodes.
  

Bilirubin conjugate

In Stock

• CAS RN:
• 68683-34-1

• Formula:
• C37H44N6Na2O10S2

• InChI:
• InChI=1S/C37H46N6O10S2.2Na/c1-7-24-23(6)36(46)43-31(24)18-29-22(5)27(10-12-35(45)39-14-16-55(51,52)53)33(41-29)19-32-26(9-11-34(44)38-13-15-54(48,49)50)21(4)28(40-32)17-30-20(3)25(8-2)37(47)42-30;;/h7-8,17-18,40-41H,1-2,9-16,19H2,3-6H3,(H,38,44)(H,39,45)(H,42,47)(H,43,46)(H,48,49,50)(H,51,52,53);;/q;2*+1/p-2/b30-17+,31-18+;;

• InChIKey:
• IQKDYMAMJBFOQJ-MWABKKRNSA-L

• Bilirubin conjugate is a stable, water-soluble ditaurate derivative of bilirubin (R007448) meant to mimic endogenous bilirubin glucuronide derivatives. In vivo, bilirubin circulates in the plasma and is taken up by hepatocytes and conjugated to one or two glucuronic acids in a reaction catalyzed by UDP glucuronidase to form bilirubin mono or diglucuronide. This water-soluble form is then excreted from the liver in bile in the feces or is converted to urobilinogen and excreted in the urine. In addition to aiding in the disposal of heme, bilirubin and its conjugated derivatives have been shown to exhibit anti-oxidant and antimutagenic effects and to play a role in gut barrier function.
  

2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]-N-[2-(trifluoromethyl)phenyl]acetamide

In Stock

• CAS RN:
• 301683-34-1

• Formula:
• C24H18F3N3O2S

• InChI:
• InChI=1S/C24H18F3N3O2S/c25-24(26,27)18-13-7-8-14-19(18)29-21(31)15-20-22(32)30(17-11-5-2-6-12-17)23(33-20)28-16-9-3-1-4-10-16/h1-14,20H,15H2,(H,29,31)

• InChIKey:
• FUXWSEUPHKCISH-NFFVHWSESA-N

• 2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]-N-[2-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C24H18F3N3O2S and its molecular weight is 469.48. The purity is usually 95%.

3-Methoxy-4-[(3-nitrobenzyl)oxy]-5-(prop-2-en-1-yl)benzaldehyde

In Stock

• CAS RN:
• 872183-34-1

• Formula:
• C18H17NO5

• InChI:
• InChI=1S/C18H17NO5/c1-3-5-15-8-14(11-20)10-17(23-2)18(15)24-12-13-6-4-7-16(9-13)19(21)22/h3-4,6-11H,1,5,12H2,2H3

• InChIKey:
• KLDLUYUWJIBNTA-UHFFFAOYSA-N

• 3-Methoxy-4-[(3-nitrobenzyl)oxy]-5-(prop-2-en-1-yl)benzaldehyde is a useful research compound. Its molecular formula is C18H17NO5 and its molecular weight is 327.336. The purity is usually 95%.

N-(3-acetamidophenyl)-2-((4-(2-((2-(cyclohex-1-en-1-yl)ethyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953983-34-1

• Formula:
• C23H28N4O3S2

• InChI:
• InChI=1S/C23H28N4O3S2/c1-16(28)25-18-8-5-9-19(12-18)26-22(30)15-32-23-27-20(14-31-23)13-21(29)24-11-10-17-6-3-2-4-7-17/h5-6,8-9,12,14H,2-4,7,10-11,13,15H2,1H3,(H,24,29)(H,25,28)(H,26,30)

• InChIKey:
• TZHHPDUADXQOBQ-UHFFFAOYSA-N

• N-(3-acetamidophenyl)-2-((4-(2-((2-(cyclohex-1-en-1-yl)ethyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H28N4O3S2 and its molecular weight is 472.62. The purity is usually 95%.

5'-Chloro-2'-methoxy-2-methylvaleranilide

In Stock

• CAS RN:
• 209683-34-1

• Formula:
• C13H18ClNO2

• InChI:
• InChI=1S/C13H18ClNO2/c1-4-5-9(2)13(16)15-11-8-10(14)6-7-12(11)17-3/h6-9H,4-5H2,1-3H3,(H,15,16)

• InChIKey:
• YFWAXWYCHZLBET-UHFFFAOYSA-N

• 5'-Chloro-2'-methoxy-2-methylvaleranilide is a useful research compound. Its molecular formula is C13H18ClNO2 and its molecular weight is 255.74 g/mol. The purity is usually 95%.

Cyclohexyl 4-(thiomorpholinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898783-34-1

• Formula:
• C18H25NOS

• InChI:
• InChI=1S/C18H25NOS/c20-18(16-4-2-1-3-5-16)17-8-6-15(7-9-17)14-19-10-12-21-13-11-19/h6-9,16H,1-5,10-14H2

• InChIKey:
• FNYRLOFGBBVSAO-UHFFFAOYSA-N

• Cyclohexyl 4-(thiomorpholinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C18H25NOS and its molecular weight is 303.5 g/mol. The purity is usually 95%.

Naphtha (oil sand), light straight-run

• CAS RN:
• 128683-34-1

• Formula:
• C13H17ClO

• Naphtha (oil sand), light straight-run, also known as Naphtha (oil sand), light straight-run, is a useful research compound. Its molecular formula is C13H17ClO. The purity is usually 95%.

3-[(2-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)amino]propanoic acid

In Stock

• CAS RN:
• 1823183-34-1

• Formula:
• C15H12ClF3N2O3

• InChI:
• InChI=1S/C15H12ClF3N2O3/c16-10-7-9(15(17,18)19)8-21-14(10)24-12-4-2-1-3-11(12)20-6-5-13(22)23/h1-4,7-8,20H,5-6H2,(H,22,23)

• InChIKey:
• MSSVCSYWOHNJBW-UHFFFAOYSA-N

• 3-[(2-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)amino]propanoic acid is a useful research compound. Its molecular formula is C15H12ClF3N2O3 and its molecular weight is 360.71 g/mol. The purity is usually 95%.

2-Ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile

In Stock

• CAS RN:
• 1784383-34-1

• Formula:
• C9H11N3

• InChI:
• InChI=1S/C9H11N3/c1-2-12-9(6-10)7-4-3-5-8(7)11-12/h2-5H2,1H3

• InChIKey:
• YATJLILBZRUJKF-UHFFFAOYSA-N

• 2-Ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile is a useful research compound. Its molecular formula is C9H11N3 and its molecular weight is 161.2 g/mol. The purity is usually 95%.